![molecular formula C13H10F3NO2 B2489442 2-(4-Methoxyphenoxy)-4-(trifluoromethyl)pyridine CAS No. 260788-74-7](/img/structure/B2489442.png)
2-(4-Methoxyphenoxy)-4-(trifluoromethyl)pyridine
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Description
2-(4-Methoxyphenoxy)-4-(trifluoromethyl)pyridine, commonly known as MTP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. MTP is a pyridine derivative that has a trifluoromethyl group and a methoxyphenoxy group attached to it.
Scientific Research Applications
Eco-Friendly Synthesis :The compound has been utilized in the eco-friendly and highly efficient synthesis of dihydro-1H-indeno[1,2-b]pyridines in trifluoroethanol, highlighting its role in promoting greener chemistry practices (Khaksar & Gholami, 2014).
Azirine Strategy in Organic Synthesis :A trifluoromethyl-containing building block was used for the preparation of trifluoromethyl-substituted aminopyrroles, showcasing the compound's relevance in advanced organic synthesis techniques (Khlebnikov et al., 2018).
Lanthanide Complexes in Magnetism :The compound was involved in the synthesis of tetranuclear lanthanide(III) complexes with unique seesaw geometry, contributing to the field of magnetochemistry and material science (Goura et al., 2014).
Innovative Fluorinated Materials :Research focused on the synthesis of a novel pyridine-containing aromatic diamine monomer for the creation of polyimides, illustrating the compound's potential in developing new materials with superior thermal stability and optical transparency (Yan et al., 2011).
Spin Interaction in Zinc Complexes :Studies on zinc complexes of Schiff and Mannich bases, where the compound played a role, highlighted its importance in understanding spin interactions in metal complexes, pertinent to fields like molecular magnetism (Orio et al., 2010).
Characterization and Application in Polymer Science :The compound was key in synthesizing soluble and thermally stable polyimides, indicating its role in the advancement of high-performance materials suitable for various industrial applications (Zhuo et al., 2014).
properties
IUPAC Name |
2-(4-methoxyphenoxy)-4-(trifluoromethyl)pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10F3NO2/c1-18-10-2-4-11(5-3-10)19-12-8-9(6-7-17-12)13(14,15)16/h2-8H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRHZUXXWZHRYIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OC2=NC=CC(=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10F3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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